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Compound of Interest

Compound Name: 4-Methylbenzyl bromide

Cat. No.: B049273

Application Notes and Protocols for 4-
Methylbenzyl Bromide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use
of 4-Methylbenzyl bromide in a laboratory setting. Adherence to these procedures is critical to
minimize risks and ensure a safe working environment. 4-Methylbenzyl bromide is a
corrosive, toxic, and lachrymatory substance that requires careful handling.

Hazard Identification and Chemical Properties

4-Methylbenzyl bromide (also known as p-Xylyl bromide) is a hazardous chemical that
presents several risks in a laboratory setting.[1][2] It is classified as a substance that can cause
severe skin burns and eye damage.[1][3][4] It is toxic if swallowed or in contact with skin and
may cause respiratory irritation.[3] This compound is also known to be a powerful lachrymator,
meaning it can cause a copious flow of tears.[2][5]

Physical and Chemical Properties:
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Property Value
CAS Number 104-81-4[1][6]
Molecular Formula CsHoBr|[6]
Molecular Weight 185.06 g/mol [6]
Appearance White to pale yellow solid or melt[2]
Melting Point 34-36 °C (lit.)[6]
Boiling Point 218-220 °C (lit.)[6]
N Insoluble in water; soluble in ethanol, ether, and
Solubility
chloroform.[2]
- Stable under normal conditions, but is moisture
Stability

sensitive.[1][3]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 4-Methylbenzyl bromide. The
following table summarizes the required PPE.
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PPE Category

Minimum Requirement

Rationale

Eye and Face Protection

Chemical splash goggles and

a face shield.[7]

Protects against splashes of
the corrosive liquid and
irritating vapors that can cause

severe eye damage.[7]

Skin Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Viton®). A
lab coat and an apron or
coveralls made of appropriate
chemical-resistant material.
Double gloving is

recommended.[7]

Prevents skin contact, which
can lead to severe burns and

irritation.[7]

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor cartridge
is necessary when handling
the compound outside of a
certified chemical fume hood

or in case of a spill.[7]

Protects the respiratory tract
from irritating and potentially

harmful vapors.[7]

Footwear

Chemical-resistant, steel-toe

boots or shoes.[8]

Protects feet from spills.

Handling and Storage Protocols

Receiving and Storage:

¢ Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.[7]

» Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents, bases, and metals.[1][7] The storage area should

be designated for corrosive materials.[7] Keep the container tightly closed and protected

from sunlight and moisture.[3] It is recommended to store it under an inert gas.[3]

» Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and

all appropriate hazard warnings.[7]
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General Handling:

o All work with 4-Methylbenzyl bromide must be conducted in a certified chemical fume
hood.[9]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3]

Avoid contact with skin and eyes.[3]

Do not eat, drink, or smoke when using this product.[3]

Always wash hands thoroughly after handling.[3]

Ensure that a safety shower and eyewash station are easily accessible and in good working
order.[3][7]

Experimental Workflow

The following diagram illustrates the standard operating procedure for the safe handling of 4-
Methylbenzyl bromide during a typical laboratory experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. fishersci.com [fishersci.com]

. Page loading... [wap.guidechem.com]

. synquestlabs.com [synquestlabs.com]

. cdnisotopes.com [cdnisotopes.com]

. p-Xylyl bromide | C8H9Br | CID 7721 - PubChem [pubchem.ncbi.nlm.nih.gov]
. 4-Methylbenzyl bromide 97 104-81-4 [sigmaaldrich.com]

. benchchem.com [benchchem.com]

. epa.gov [epa.gov]

°
(o] (0] ~ (o)) ()] EEN w N =

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

 To cite this document: BenchChem. [Handling and safety procedures for 4-Methylbenzyl
bromide in the lab]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049273#handling-and-safety-procedures-for-4-
methylbenzyl-bromide-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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